4-fluoro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-fluoro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H16FN3OS/c1-10-8-11(2)15(12(3)9-10)17-21-22-18(24-17)20-16(23)13-4-6-14(19)7-5-13/h4-9H,1-3H3,(H,20,22,23)
• InChI Key: XLRSMMHXGYXDAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C18H16FN3OS
• Molecular Weight: 341.4 g/mol

Description

4-fluoro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has been of great interest to scientific researchers due to its potential applications in various fields. This compound is a member of the thiadiazole family, which has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

Antimicrobial Applications

A novel approach involving the synthesis of fluorine-containing compounds has demonstrated potential antimicrobial effects. Desai, Vaghani, and Shihora (2013) synthesized novel fluorine-containing 5-arylidene derivatives with heterocyclic systems like quinazolinone and 4-thiazolidinone, showing remarkable in vitro antimicrobial potency against both Gram-positive and Gram-negative bacteria as well as fungi (Desai, Vaghani, & Shihora, 2013). Similarly, another study by Desai, Rajpara, and Joshi (2013) focused on microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine, finding significant antimicrobial activity, particularly with the presence of a fluorine atom enhancing the activity (Desai, Rajpara, & Joshi, 2013).

Anticancer Applications

Research into the anticancer potential of fluorine-containing thiadiazoles has been promising. Ravinaik et al. (2021) designed and synthesized substituted benzamides evaluated for anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancer, with some derivatives showing higher anticancer activities than the reference drug etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021). Hutchinson et al. (2001) explored fluorinated benzothiazoles' synthetic routes and their cytotoxicity in vitro, finding potent activity in human breast cancer cell lines while being inactive against nonmalignant and other cancer cell lines, indicating specific antitumor specificity (Hutchinson, Chua, Browne, Trapani, Bradshaw, Westwell, & Stevens, 2001).